Cas no 4039-30-9 (3(2H)-Cinnolinone,4,4a,5,6,7,8-hexahydro-)
4039-30-9 structure
Product Name:3(2H)-Cinnolinone,4,4a,5,6,7,8-hexahydro-
CAS No:4039-30-9
MF:C12H17NO4S2
MW:303.397680997849
CID:332534
PubChem ID:5220297
Update Time:2025-04-19
3(2H)-Cinnolinone,4,4a,5,6,7,8-hexahydro- Chemical and Physical Properties
Names and Identifiers
-
- 3(2H)-Cinnolinone,4,4a,5,6,7,8-hexahydro-
- 2-thiophenecarboxylic acid, 3-[(cyclohexylamino)sulfonyl]-, methyl ester
- methyl 3-(cyclohexylsulfamoyl)thiophene-2-carboxylate
- Oprea1_227182
- LS-01920
- METHYL 3-[(CYCLOHEXYLAMINO)SULFONYL]-2-THIOPHENECARBOXYLATE
- methyl 3-[(cyclohexylamino)sulfonyl]thiophene-2-carboxylate
- DTXSID00410968
- Methyl 3-(N-cyclohexylsulfamoyl)thiophene-2-carboxylate
- 4039-30-9
- AKOS004121897
- MFCD01489404
- 946742-04-7
- Methyl3-(N-cyclohexylsulfamoyl)thiophene-2-carboxylate
-
- Inchi: 1S/C12H17NO4S2/c1-17-12(14)11-10(7-8-18-11)19(15,16)13-9-5-3-2-4-6-9/h7-9,13H,2-6H2,1H3
- InChI Key: NBBOJEYOZYYFKO-UHFFFAOYSA-N
- SMILES: S(C1C=CSC=1C(=O)OC)(NC1CCCCC1)(=O)=O
Computed Properties
- Exact Mass: 303.06001
- Monoisotopic Mass: 303.059899
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 412
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 109
- XLogP3: 2.6
Experimental Properties
- Density: 1.35
- Boiling Point: 464.3°C at 760 mmHg
- Flash Point: 234.6°C
- Refractive Index: 1.578
- PSA: 72.47
3(2H)-Cinnolinone,4,4a,5,6,7,8-hexahydro- Related Literature
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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